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Compound of Interest

Compound Name: Benzylboronic acid pinacol ester

Cat. No.: B2755453 Get Quote

This document provides detailed guidance on the safe and compliant disposal of

Benzylboronic acid pinacol ester (CAS No. 87100-28-5), a reagent commonly used in

research and development.[1][2] Adherence to these procedures is critical to ensure the safety

of laboratory personnel and to minimize environmental impact.

I. Immediate Safety and Handling Precautions
Before beginning any disposal process, ensure that all relevant personnel are familiar with the

hazards associated with Benzylboronic acid pinacol ester. Always handle this chemical in a

well-ventilated area and wear appropriate personal protective equipment (PPE), including

chemical safety goggles, gloves, and a lab coat.[3][4] Avoid creating dust and prevent contact

with skin and eyes.

II. Chemical and Physical Properties
A summary of the key physical and chemical properties of Benzylboronic acid pinacol ester
is provided in the table below.
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Property Value

Physical State Liquid[3]

Appearance Colorless[3]

Molecular Formula C13 H19 BO2[3]

Molecular Weight 218.10 g/mol [3]

Boiling Point 65 °C / 149 °F[3]

Flash Point > 110 °C / > 230 °F[3]

Specific Gravity 0.98 g/cm3 [3]

Incompatibilities
Strong oxidizing agents, strong acids, strong

bases.[3][4][5]

Hazardous Decomposition

Under fire conditions, can produce carbon

monoxide, carbon dioxide, and oxides of boron.

[5]

III. Step-by-Step Disposal Protocol
The disposal of Benzylboronic acid pinacol ester must be conducted in accordance with

local, state, and federal regulations. The following protocol outlines the recommended steps for

its proper disposal.

Step 1: Waste Collection and Segregation

Collect waste Benzylboronic acid pinacol ester and any contaminated materials (e.g.,

pipette tips, absorbent paper) in a dedicated, properly labeled, and sealed waste container.

Do not mix with other waste streams, especially incompatible materials such as strong

oxidizing agents.[3]

Step 2: Container Labeling

Clearly label the waste container with "Hazardous Waste," the full chemical name

"Benzylboronic acid pinacol ester," and the associated hazards (e.g., "Harmful," "Irritant").
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Step 3: Temporary Storage

Store the sealed waste container in a cool, dry, and well-ventilated secondary containment

area designated for hazardous chemical waste.

Ensure the storage area is away from heat sources and incompatible materials.[6]

Step 4: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

The primary recommended method of disposal is incineration in a licensed facility equipped

with an afterburner and scrubber to handle the hazardous decomposition products.[7]

Alternatively, disposal may occur at a licensed landfill specifically designated for chemical

waste.[7]

Crucially, do not dispose of Benzylboronic acid pinacol ester down the drain or in regular

trash.[4][6]

IV. Spill and Emergency Procedures
In the event of a spill, evacuate unnecessary personnel and ensure the area is well-ventilated.

Wearing appropriate PPE, contain the spill using an inert absorbent material like vermiculite or

sand.[7] Sweep or shovel the material into a suitable container for disposal. For detailed

emergency procedures, consult the Safety Data Sheet (SDS).

V. Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of Benzylboronic acid
pinacol ester.
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Caption: Disposal workflow for Benzylboronic acid pinacol ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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